3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-ethoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C22H25N3O4S/c1-3-28-19-8-6-17(7-9-19)21-23-22(29-24-21)18-12-14-25(15-13-18)30(26,27)20-10-4-16(2)5-11-20/h4-11,18H,3,12-15H2,1-2H3
• InChI Key: PIXXFRODSRYERP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NOC(=N2)C3CCN(CC3)S(=O)(=O)C4=CC=C(C=C4)C
• Molecular Formula: C22H25N3O4S
• Molecular Weight: 427.5 g/mol

Description

3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its pharmacological effects by interacting with various targets in the central nervous system, such as GABA receptors and voltage-gated sodium channels. It has also been found to inhibit the activity of acetylcholinesterase, an enzyme that breaks down the neurotransmitter acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole has significant biochemical and physiological effects. It has been found to reduce pain and inflammation in animal models of inflammatory pain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. Furthermore, it has been found to exhibit anticonvulsant activity in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been found to exhibit significant pharmacological effects in animal models. However, there are also limitations to its use in lab experiments. For example, its mechanism of action is not fully understood, and its potential side effects and toxicity levels have not been fully evaluated.

Future Directions

There are several future directions for the study of 3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole. One area of research is the development of new derivatives of the compound with enhanced pharmacological properties. Another area of research is the investigation of the compound's potential as a therapeutic agent for the treatment of neurodegenerative disorders. Furthermore, the compound's potential as a fluorescent probe for the detection of metal ions and as a ligand for the development of metal-organic frameworks could also be explored. Finally, further studies are needed to evaluate the compound's potential side effects and toxicity levels, as well as its mechanism of action.

Synthesis Methods

The synthesis of 3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole involves the reaction of 4-ethoxybenzohydrazide with 1-tosyl-4-piperidone in the presence of phosphorus oxychloride and triethylamine. The reaction is carried out under reflux conditions for several hours, and the product is obtained after purification using column chromatography.

Scientific Research Applications

3-(4-Ethoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole has been studied for its potential applications in various fields of scientific research. It has been found to possess anticonvulsant, analgesic, and anti-inflammatory properties. It has also been investigated for its potential as a therapeutic agent for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Furthermore, it has been studied for its potential as a fluorescent probe for the detection of metal ions and as a ligand for the development of metal-organic frameworks.